Cas no 59108-90-6 (1H-Indole-3-carbothioic Acid Amide)
1H-Indole-3-carbothioic Acid Amide is a heterocyclic organic compound featuring an indole core functionalized with a carbothioamide group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thioamide moiety enhances binding affinity in biological systems, facilitating applications in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The compound's stability under standard conditions and compatibility with further derivatization offer versatility in synthetic routes. Its well-defined physicochemical properties ensure reproducibility in research and industrial processes. Careful handling is advised due to potential sensitivity to oxidation and moisture.
59108-90-6 structure
Product Name:1H-Indole-3-carbothioic Acid Amide
CAS No:59108-90-6
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD01993552
CID:949670
PubChem ID:12276962
Update Time:2025-05-27
1H-Indole-3-carbothioic Acid Amide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carbothioamide
- 1h-indole-3-carbothioic acid amide
- Indole-3-thio Carboxamide
- 3-indolethiocarboxamide
- 3-Indolylcarbonsaeurethioamid
- Indol-3-thiocarbonsaeure-amid
- indole-3-carbothioamide
- indole-3-carbothioic acid amide
- indole-3-thioamide
- INDOLE-3-THIOCARBOXAMIDE
- DTXSID70483725
- CS-0068275
- MFCD01993552
- SCHEMBL16781064
- Indole-3-thiocarboxamide, 97%, AldrichCPR
- AB10607
- 59108-90-6
- A869278
- DB-072574
- G86789
- 1H-Indole-3-carbothioic Acid Amide
-
- MDL: MFCD01993552
- Inchi: 1S/C9H8N2S/c10-9(12)7-5-11-8-4-2-1-3-6(7)8/h1-5,11H,(H2,10,12)
- InChI Key: PPWNZMJWESSLGE-UHFFFAOYSA-N
- SMILES: S=C(C1=CNC2C=CC=CC=21)N
Computed Properties
- Exact Mass: 176.04100
- Monoisotopic Mass: 176.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- PSA: 73.90000
- LogP: 2.50240
1H-Indole-3-carbothioic Acid Amide Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-3-carbothioic Acid Amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199010353-5g |
1H-Indole-3-carbothioamide |
59108-90-6 | 95% | 5g |
$456.68 | 2023-09-01 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0175-1g |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 97% | 1g |
2527.17CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0175-5g |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 97% | 5g |
10108.67CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0175-25g |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 97% | 25g |
40621.23CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0175-500mg |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 97% | 500mg |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0175-250mg |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 97% | 250mg |
1263.58CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0175-100mg |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 97% | 100mg |
1060.05CNY | 2021-05-08 | |
| Chemenu | CM146579-5g |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 95% | 5g |
$436 | 2021-08-05 | |
| TRC | I655750-50mg |
1H-Indole-3-carbothioic Acid Amide |
59108-90-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I655750-100mg |
1H-Indole-3-carbothioic Acid Amide |
59108-90-6 | 100mg |
$ 65.00 | 2022-06-04 |
1H-Indole-3-carbothioic Acid Amide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:59108-90-6)1H-Indole-3-carbothioic Acid Amide
Order Number:A869278
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:16
Price ($):1292.0
Email:sales@amadischem.com
1H-Indole-3-carbothioic Acid Amide Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:59108-90-6)1H-Indole-3-carbothioic Acid Amide
Purity:99%
Quantity:5g
Price ($):1292.0